Phenyl 4-((2-(2-methoxyphenoxy)acetamido)methyl)piperidine-1-carboxylate

• IUPAC Name: phenyl 4-[[[2-(2-methoxyphenoxy)acetyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C22H26N2O5/c1-27-19-9-5-6-10-20(19)28-16-21(25)23-15-17-11-13-24(14-12-17)22(26)29-18-7-3-2-4-8-18/h2-10,17H,11-16H2,1H3,(H,23,25)
• InChI Key: ZWZQNHBRTGQTGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC2CCN(CC2)C(=O)OC3=CC=CC=C3
• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol

Description

Phenyl 4-((2-(2-methoxyphenoxy)acetamido)methyl)piperidine-1-carboxylate is a complex organic compound. It is related to the class of compounds known as piperidine derivatives. Piperidine is a widely used structural motif in organic and medicinal chemistry, known for its presence in many pharmaceuticals and alkaloids.

Scientific Research Applications

Synthetic Routes and Medicinal Chemistry

Phenyl 4-((2-(2-methoxyphenoxy)acetamido)methyl)piperidine-1-carboxylate is a complex molecule that finds application in various areas of scientific research, especially in the synthesis of medicinal compounds. A notable study outlines its use in Oxindole Synthesis via Palladium‐catalyzed C-H Functionalization . This process is part of a broader effort in medicinal chemistry to synthesize inhibitors for enzymes like serine palmitoyl transferase, crucial in the development of therapeutic agents (Magano, Kiser, Shine, & Chen, 2014).

Synthetic Analgesics Development

Another field of application is the development of synthetic analgesics. Research into N-(1-[2-arylethyl]-4-substituted 4-piperidinyl) N-arylalkanamides has highlighted the synthesis of 4-arylamino-4-piperidinecarboxylic acids as starting materials for creating potent analgesics. Such compounds have shown significant potency compared to morphine, emphasizing the molecule's role in pain management research (Van Daele et al., 1976).

Antiviral and Antimicrobial Activities

Research into Phenylpropionamides, Piperidine, and Phenolic Derivatives from Ailanthus altissima has isolated novel compounds, including piperidine derivatives, demonstrating moderate inhibitory activity against Tobacco mosaic virus (TMV), showcasing potential antiviral applications (Ni, Shi, Tan, & Chen, 2017).

Insecticidal Applications

The synthesis of Pyridine derivatives and their testing against cowpea aphid, Aphis craccivora Koch, revealed that compounds such as N-morpholinium and piperidinium derivatives possess moderate to strong aphidicidal activities. This highlights the molecule's utility in developing new insecticides for agriculture (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Advanced Material Synthesis

In materials science, the molecule serves as a precursor in synthesizing tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate , a key intermediate of Vandetanib, an anticancer drug. This illustrates the molecule's importance in synthesizing complex organic compounds with significant pharmacological activities (Wang, Wang, Tang, & Xu, 2015).